Cas no 66556-09-0 (5,6-Dimethyl-1,2,3,4-tetrahydroquinoline)

• Product Name: 5,6-Dimethyl-1,2,3,4-tetrahydroquinoline
• CAS No: 66556-09-0
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 6183856
• PubChem ID: 13931071
• Update Time: 2025-06-15

5,6-Dimethyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 5,6-dimethyl-1,2,3,4-tetrahydroquinoline
• EN300-7493199
• 66556-09-0
• 5,6-Dimethyl-1,2,3,4-tetrahydroquinoline

• Inchi： 1S/C11H15N/c1-8-5-6-11-10(9(8)2)4-3-7-12-11/h5-6,12H,3-4,7H2,1-2H3
• InChI Key： XZJCULATPHVUMG-UHFFFAOYSA-N
• SMILES： N1CCCC2C(C)=C(C)C=CC1=2

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 5,6-Dimethyl-1,2,3,4-tetrahydroquinoline

Introduction to 5,6-Dimethyl-1,2,3,4-tetrahydroquinoline (CAS No. 66556-09-0)

5,6-Dimethyl-1,2,3,4-tetrahydroquinoline, identified by the chemical compound code CAS No. 66556-09-0, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrahydroquinoline class, a structural motif known for its broad biological activity and utility in drug development. The presence of two methyl groups at the 5th and 6th positions introduces unique electronic and steric properties, making it a valuable scaffold for synthesizing bioactive molecules.

The chemical structure of 5,6-Dimethyl-1,2,3,4-tetrahydroquinoline consists of a seven-membered aromatic ring fused with a six-membered cyclohexane ring. This particular arrangement imparts rigidity to the molecule while allowing for conformational flexibility, which is often critical for binding to biological targets such as enzymes and receptors. The methyl substituents at the 5th and 6th positions can influence the compound's solubility, metabolic stability, and interactions with biological systems.

In recent years, 5,6-Dimethyl-1,2,3,4-tetrahydroquinoline has been explored as a key intermediate in the synthesis of various pharmacologically active agents. Its tetrahydroquinoline core is a privileged scaffold in medicinal chemistry due to its ability to modulate multiple biological pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The unique electronic distribution within the molecule allows for selective interactions with target proteins, making it an attractive candidate for structure-based drug design.

One of the most compelling aspects of 5,6-Dimethyl-1,2,3,4-tetrahydroquinoline is its versatility in derivative synthesis. Researchers have leveraged its scaffold to develop molecules with enhanced binding affinity and improved pharmacokinetic profiles. For example, modifications at the nitrogen atoms or the positions adjacent to the methyl groups have led to compounds with potent activity against inflammatory diseases and neurological disorders. These findings underscore the importance of 5,6-Dimethyl-1,2,3,4-tetrahydroquinoline as a building block in modern drug discovery.

The synthesis of 5,6-Dimethyl-1,2,3,4-tetrahydroquinoline typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the desired substituents. Advances in catalytic methods have further refined these processes, enabling higher yields and cleaner reaction profiles. Such improvements are crucial for scaling up production and ensuring cost-effective manufacturing of pharmaceutical intermediates.

From a computational chemistry perspective, 5 ,6 -Dimethyl -1 ,2 ,3 ,4 -tetrahydroquinoline has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These studies not only aid in rational drug design but also help predict potential side effects by identifying off-target interactions. The integration of experimental data with computational predictions has become indispensable in optimizing lead compounds like 5 ,6 -Dimethyl -1 ,2 ,3 ,4 -tetrahydroquinoline.

Recent clinical trials have highlighted the therapeutic potential of derivatives derived from 5 ,6 -Dimethyl -1 ,2 ,3 ,4 -tetrahydroquinoline . These studies have demonstrated efficacy in preclinical models for conditions ranging from autoimmune diseases to central nervous system disorders. The ability of these derivatives to modulate inflammatory pathways without significant immunosuppression makes them particularly promising candidates for further development. Such findings align with global efforts to develop safer and more effective treatments for complex diseases.

The role of CAS No. 66556-09-0 in academic research cannot be overstated. It serves as a reference point for scientists investigating novel heterocyclic compounds and their applications in medicine. The documented synthetic methodologies and biological activities associated with this compound provide a foundation for further exploration within the tetrahydroquinoline class. As research continues to uncover new therapeutic targets, 5 ,6 -Dimethyl -1 ,2 ,3 ,4 -tetrahydroquinoline and its derivatives are likely to remain at the forefront of pharmaceutical innovation.

In conclusion, 5 ,6 -Dimethyl -1 ,2 ,3 ,4 -tetrahydroquinoline (CAS No. 66556-09-0) is a structurally fascinating molecule with significant potential in drug development . Its unique properties make it an ideal candidate for designing novel therapeutic agents targeting various diseases . With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to play an increasingly important role in addressing unmet medical needs worldwide .